molecular formula C14H13NO2 B1636976 Methyl 2-phenyl-2-(pyridin-2-yl)acetate CAS No. 102037-93-4

Methyl 2-phenyl-2-(pyridin-2-yl)acetate

Cat. No.: B1636976
CAS No.: 102037-93-4
M. Wt: 227.26 g/mol
InChI Key: KKHXWKFQTDTPJB-UHFFFAOYSA-N
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Description

Methyl 2-phenyl-2-(pyridin-2-yl)acetate is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

102037-93-4

Molecular Formula

C14H13NO2

Molecular Weight

227.26 g/mol

IUPAC Name

methyl 2-phenyl-2-pyridin-2-ylacetate

InChI

InChI=1S/C14H13NO2/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12/h2-10,13H,1H3

InChI Key

KKHXWKFQTDTPJB-UHFFFAOYSA-N

SMILES

COC(=O)C(C1=CC=CC=C1)C2=CC=CC=N2

Canonical SMILES

COC(=O)C(C1=CC=CC=C1)C2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

(RS)-Phenyl-pyridin-2-yl-acetamide (0.340 g, 1.60 mmol) was dissolved in 5 ml of a saturated solution of HCl/methanol and refluxed for 6 h in a closed vessel. The mixture is poured on 25 g of ice, the pH is adjusted to 8-9 by cautious addition of 28% sodium hydroxide solution keeping the temperature below 10° C. and the product is extracted with ethyl acetate/water. After drying (MgSO4) and concentration, the crude material is purified by flash chromatography on silicagel using 1:4 mixture of ethyl acetate and hexane as eluant to yield 0.204 g (0.939 mmol, 59%) of (RS)-phenyl-pyridin-2-yl-acetic acid methyl ester as a white solid, m.p. 74° C. and MS: m/e=228.2 (M+H+).
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